![molecular formula C12H17N3O B1488809 6-amino-2-(cyclopropylmethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one CAS No. 2098081-01-5](/img/structure/B1488809.png)
6-amino-2-(cyclopropylmethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one
Overview
Description
6-amino-2-(cyclopropylmethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one, also known as 2-amino-cyclopropylmethyl-tetrahydrocinnolin-3-one, is a cyclopropylmethyl-containing heterocyclic compound found in nature. It has been studied for its potential applications in the fields of chemistry, biology, and medicine. This compound has a unique structure that is attractive to researchers because of its potential to interact with various biological systems.
Scientific Research Applications
Synthesis and Antibacterial Activity
Compounds similar to 6-amino-2-(cyclopropylmethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one have been explored for their antibacterial properties. For instance, a study on the synthesis of novel 5-fluoro analogues of norfloxacin and ciprofloxacin involved polyfluoro-3-quinolonecarboxylic acids, which share a structural relation in terms of being quinolone derivatives. These compounds were evaluated for their in vitro antibacterial activity, showing the significance of the cyclopropyl substituent in enhancing antibacterial activity (Moran et al., 1989).
Neuroprotective Properties
Another relevant application is in the development of neuroprotective agents. For example, ITH4012, a novel acetylcholinesterase inhibitor, has shown to possess "calcium promotor" and neuroprotective properties. While not directly related to the specific compound , this research demonstrates the interest in developing compounds that can impact neural health and function through various mechanisms (Orozco et al., 2004).
Synthesis and Antiviral Activity
The research into conformationally restricted congeners of antihypertensive and platelet aggregation inhibitors also provides context on how specific structural features, such as the cyclopropyl group, can be critical in medicinal chemistry for enhancing the activity and selectivity of pharmaceutical compounds (Cignarella et al., 1986).
properties
IUPAC Name |
6-amino-2-(cyclopropylmethyl)-5,6,7,8-tetrahydrocinnolin-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O/c13-10-3-4-11-9(5-10)6-12(16)15(14-11)7-8-1-2-8/h6,8,10H,1-5,7,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUDOQTLOKMLAQV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C(=O)C=C3CC(CCC3=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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